Cas no 2763906-66-5 (Ethyl 1-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Ethyl 1-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2763906-66-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6277149
• PubChem ID: 165985285
• Update Time: 2025-05-19

Ethyl 1-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-azaspiro[3.5]nonane-2-carboxylate
• 2763906-66-5
• EN300-37343635
• Ethyl 1-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)9-8-11(12-9)6-4-3-5-7-11/h9,12H,2-8H2,1H3
• InChI Key： VHRRNFLBWPSSNW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CCCCC2)N1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 1-azaspiro[3.5]nonane-2-carboxylate

Ethyl 1-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763906-66-5): A Comprehensive Overview

Ethyl 1-azaspiro[3.5]nonane-2-carboxylate, identified by the CAS number 2763906-66-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic azole derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, featuring a spirocyclic core linked by an azole ring, presents a promising scaffold for the development of novel bioactive molecules.

The synthesis of Ethyl 1-azaspiro[3.5]nonane-2-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the compound's structural complexity. The spirocyclic nature of the molecule, where two rings are connected at a single atom, introduces rigidity and specific spatial orientations that can be exploited for designing targeted pharmacophores. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

In the realm of pharmaceutical research, Ethyl 1-azaspiro[3.5]nonane-2-carboxylate has been explored for its potential biological activities. The azole moiety is known for its broad spectrum of interactions with biological targets, including enzymes and receptors. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The spirocyclic structure further enhances its pharmacological profile by providing a stable yet flexible scaffold that can interact with biological systems in multiple ways.

One of the most intriguing aspects of Ethyl 1-azaspiro[3.5]nonane-2-carboxylate is its potential as a building block for more complex drug candidates. Researchers have leveraged its unique structure to develop derivatives with enhanced bioavailability and targeted action. For instance, modifications to the carboxylate group or the azole ring have led to compounds with improved solubility and metabolic stability. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

The compound's role in drug discovery has been further amplified by its compatibility with various computational modeling techniques. Molecular docking studies have been instrumental in understanding how Ethyl 1-azaspiro[3.5]nonane-2-carboxylate interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives. The integration of experimental data with computational predictions has become a cornerstone in modern drug development, and this compound exemplifies its utility.

Recent publications have highlighted the compound's significance in addressing emerging challenges in medicine. For example, research has demonstrated its potential in modulating pathways associated with neurodegenerative diseases. The spirocyclic core's ability to mimic natural biomolecules while maintaining structural integrity makes it an attractive candidate for such applications. Additionally, studies have explored its interactions with enzymes involved in metabolic disorders, suggesting a broader therapeutic scope.

The synthesis and application of Ethyl 1-azaspiro[3.5]nonane-2-carboxylate also align with growing trends in sustainable chemistry. Efforts to develop greener synthetic routes have led to innovations that minimize waste and reduce environmental impact. These advancements not only make the production of this compound more efficient but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

In conclusion, Ethyl 1-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2763906-66-5) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, position it as a valuable asset for scientists exploring new therapeutic avenues. As research continues to uncover its multifaceted applications, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.